Cas no 2138531-94-7 (4-chloro-3-ethenyl-1H-pyrrolo2,3-bpyridine)

• Product Name: 4-chloro-3-ethenyl-1H-pyrrolo2,3-bpyridine
• CAS No: 2138531-94-7
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• CID: 5766361
• PubChem ID: 149547459
• Update Time: 2025-05-26

4-chloro-3-ethenyl-1H-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-ethenyl-1H-pyrrolo[2,3-b]pyridine
• EN300-1131472
• 2138531-94-7
• 4-chloro-3-ethenyl-1H-pyrrolo2,3-bpyridine

• Inchi： 1S/C9H7ClN2/c1-2-6-5-12-9-8(6)7(10)3-4-11-9/h2-5H,1H2,(H,11,12)
• InChI Key： ZPRLLUAYJLCGIV-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C(C=C)=CN2

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-chloro-3-ethenyl-1H-pyrrolo2,3-bpyridine

4-Chloro-3-Ethenyl-1H-Pyrrolo[2,3-b]Pyridine: A Comprehensive Overview

4-Chloro-3-ethenyl-1H-pyrrolo[2,3-b]pyridine, a compound with the CAS number 2138531-94-7, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolopyridine framework with a chloro substituent at the 4-position and an ethenyl group at the 3-position. The combination of these functional groups imparts distinctive electronic and structural properties to the molecule, making it a valuable subject for both fundamental research and practical applications.

The pyrrolopyridine core of this compound is a fused bicyclic system consisting of a pyrrole ring fused to a pyridine ring. This structure is known for its aromaticity and stability, which are further modulated by the substituents attached to the system. The chloro group at the 4-position introduces electron-withdrawing effects, while the ethenyl group at the 3-position introduces electron-donating effects through resonance. These opposing electronic influences create a dynamic balance that can be exploited in various chemical reactions and material applications.

Recent studies have highlighted the potential of 4-chloro-3-ethenyl-1H-pyrrolo[2,3-b]pyridine in the development of advanced materials, particularly in the realm of organic electronics. Researchers have explored its use as a building block for constructing π-conjugated systems, which are essential for applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The compound's ability to participate in both electron-rich and electron-deficient environments makes it a versatile component in these systems.

In addition to its electronic properties, 4-chloro-3-ethenyl-1H-pyrrolo[2,3-b]pyridine has shown promise in medicinal chemistry. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent investigations have focused on its potential as a lead compound for drug discovery, particularly in the treatment of neurodegenerative diseases and cancer. The chloro substituent has been found to enhance bioavailability, while the ethenyl group facilitates interactions with specific biological pathways.

The synthesis of this compound typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Key steps often include Friedel-Crafts alkylation or acylation to introduce substituents onto the aromatic ring system. Researchers have also explored alternative routes using transition metal-catalyzed coupling reactions to achieve higher yields and better control over stereochemistry.

From an environmental perspective, 4-chloro-3-ethenyl-1H-pyrrolo[2,3-b]pyridine exhibits favorable properties that align with green chemistry principles. Its synthesis can be optimized to minimize waste and energy consumption, making it an attractive candidate for sustainable chemical processes. Furthermore, its stability under physiological conditions suggests potential applications in biodegradable materials or eco-friendly packaging solutions.

In conclusion, 4-chloro-3-ethenyl-1H-pyrrolo[2,3-b]pyridine stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, electronic properties, and synthetic versatility make it an invaluable tool for researchers seeking innovative solutions in materials science, medicinal chemistry, and beyond. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing both theoretical understanding and practical implementations in these fields.